N-(3,4-dimethylphenyl)-2-((8-ethyl-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[[8-ethyl-2-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H29FN4OS/c1-4-30-13-11-25(12-14-30)28-23(19-6-8-20(26)9-7-19)24(29-25)32-16-22(31)27-21-10-5-17(2)18(3)15-21/h5-10,15H,4,11-14,16H2,1-3H3,(H,27,31)
• InChI Key: YOTYQCHVRJGLMH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC(=C(C=C3)C)C)C4=CC=C(C=C4)F
• Molecular Formula: C25H29FN4OS
• Molecular Weight: 452.6 g/mol

Description

N-(3,4-dimethylphenyl)-2-((8-ethyl-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H29FN4OS and its molecular weight is 452.59. The purity is usually 95%.
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Scientific Research Applications

Below are examples of research related to similarly complex compounds and their applications, which might offer insights into the types of applications compounds like "N-(3,4-dimethylphenyl)-2-((8-ethyl-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide" could have:

• Radiosynthesis and Biological Studies : Compounds with complex structures are often synthesized for the purpose of radiolabeling, enabling studies of their metabolism and mode of action within biological systems. For example, the radiosynthesis of certain herbicides and their safeners provides insights into their biodegradation and environmental fate (Latli & Casida, 1995).

• Structural Analysis for Pesticide Development : The structural elucidation of N-derivatives of specific phenyl acetamides, potential pesticides, through X-ray powder diffraction, supports the development of new agrochemicals. This kind of study assists in understanding the physicochemical properties that contribute to the efficacy and stability of pesticide compounds (Olszewska et al., 2011).

• Pharmacological Evaluation for Therapeutic Applications : The synthesis and evaluation of novel compounds for their potential therapeutic effects, such as cholinesterase inhibition, offer promising avenues for the treatment of conditions like Alzheimer's disease. Research into compounds with specific structural motifs has identified candidates with moderate to good inhibitory activity against enzymes relevant to neurodegenerative diseases (Riaz et al., 2020).